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Cat. No.: B124117

Technical Guide: Indole-4-boronic acid pinacol
ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indole-4-boronic acid pinacol ester is a key building block in synthetic organic chemistry,
particularly valued in the pharmaceutical industry for its role in constructing complex molecular
architectures through cross-coupling reactions. This technical guide provides a summary of its
known physicochemical properties and a detailed experimental protocol for its application in
Suzuki-Miyaura cross-coupling reactions. While a specific, publicly available, fully determined
crystal structure with detailed bond lengths and angles for Indole-4-boronic acid pinacol ester
could not be located in the preparation of this guide, this document serves as a practical
resource for its use in a laboratory setting. A promising reference to a crystal structure exists in
the Crystallography Open Database (COD) under the identifier 4133921, though the detailed
crystallographic data was not accessible.[1]

Physicochemical Properties

Indole-4-boronic acid pinacol ester is a solid compound at room temperature with established
chemical and physical characteristics.[2][3] The following table summarizes its key quantitative
data.
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Property Value Source(s)
Molecular Formula C14H18BNO2 [1114]
Molecular Weight 243.11 g/mol [1103114]
CAS Number 388116-27-6 [3]
Appearance Solid [3]

Melting Point 168-173 °C [3]

Purity Typically 295% [3]

Experimental Protocols
Synthesis and Purification

The synthesis of Indole-4-boronic acid pinacol ester can be achieved through various
methods, with a common approach involving the palladium-catalyzed cross-coupling of a
protected indole derivative with a diboron reagent. Purification is often performed using column
chromatography. To mitigate hydrolysis of the boronic ester on silica gel, a boric acid-treated
silica gel is recommended.

Application in Suzuki-Miyaura Cross-Coupling
Reactions

Indole-4-boronic acid pinacol ester is frequently utilized as a coupling partner in Suzuki-
Miyaura reactions to introduce an indole-4-yl moiety onto various scaffolds.[2] The following is
a representative experimental protocol.

Reaction Scheme:
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Caption: Suzuki-Miyaura cross-coupling of Indole-4-boronic acid pinacol ester.

Materials:

» Indole-4-boronic acid pinacol ester

e Aryl halide (e.g., 2-(benzyloxy)-3-bromo-5-nitropyridine)
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 Bis(triphenylphosphine)palladium(ll) dichloride (PdCIl2(PPhs)z2)
e 2 M aqueous sodium carbonate (Na2CQOs) solution

e 1,4-Dioxane

o Ethyl acetate

o Water

e Magnesium sulfate (MgSOa)

e Argon gas supply

» Standard glassware for organic synthesis

Procedure:

e To a solution of the aryl halide (1.0 equivalent) in 1,4-dioxane, add Indole-4-boronic acid
pinacol ester (1.5 equivalents) and the 2 M aqueous solution of Na2COs (5.0 equivalents).

e Degas the mixture with a stream of argon for 10 minutes.

e Add the palladium catalyst, PdCIlz(PPhs)z (0.05 equivalents), to the reaction mixture.

o Heat the solution to reflux and maintain under an argon atmosphere overnight.
 After cooling to room temperature, add ethyl acetate and wash the mixture with water.
e Dry the organic phase over MgSOa4 and filter.

o Concentrate the solvent under reduced pressure to yield the crude product, which can be
further purified by column chromatography.

Workflow Visualization

The following diagram illustrates the general workflow for the Suzuki-Miyaura cross-coupling
reaction described above.
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Caption: General workflow for Suzuki-Miyaura cross-coupling.
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Safety Information

Indole-4-boronic acid pinacol ester is classified with the following hazard statements: H315
(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[1] Appropriate personal protective equipment, including gloves, safety glasses, and a
lab coat, should be worn when handling this compound. All manipulations should be carried out
in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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